Cas no 139572-68-2 (Acetamide, 2,2,2-trichloro-N-(2,6-dichloro-4-nitrophenyl)-)

• Product Name: Acetamide, 2,2,2-trichloro-N-(2,6-dichloro-4-nitrophenyl)-
• CAS No: 139572-68-2
• MF: C₈H₃Cl₅N₂O₃
• MW: 352.386017084122
• CID: 1275392
• PubChem ID: 15728418
• Update Time: 2025-04-20

Acetamide, 2,2,2-trichloro-N-(2,6-dichloro-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trichloro-N-(2,6-dichloro-4-nitrophenyl)-
• 2,2,2-trichloro-N-(2,6-dichloro-4-nitrophenyl)acetamide
• DTXSID90577539
• 139572-68-2

• Inchi： 1S/C8H3Cl5N2O3/c9-4-1-3(15(17)18)2-5(10)6(4)14-7(16)8(11,12)13/h1-2H,(H,14,16)
• InChI Key： BFAYFZGVHYWIBE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1NC(C(Cl)(Cl)Cl)=O)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 349.85889
• Monoisotopic Mass: 349.858630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24